Cas no 106765-04-2 (6,7-Dehydro Norethindrone Acetate)

• Product Name: 6,7-Dehydro Norethindrone Acetate
• CAS No: 106765-04-2
• MF: C₂₂H₂₆O₃
• MW: 338.440046787262
• CID: 169518
• PubChem ID: 3065098
• Update Time: 2024-11-03

6,7-Dehydro Norethindrone Acetate Chemical and Physical Properties

Names and Identifiers

• 19-Nor-17a-pregna-4,6-dien-20-yn-3-one,17-hydroxy-, acetate (6CI,7CI)
• 6,7-Dehydro Norethindrone Acetate
• [(8R,9S,10R,13S,14S,17R)-17-ethynyl-13-methyl-3-oxo-1,2,8,9,10,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl] acetate
• Brn 2173628
• -6(7)-Norenthindrone Acetate
• 17-Hydroxy-19-Nor-17α-pregna-4,6-dien-20-yn-3-one Acetate
• 17-Hydroxy-19-nor-17-alpha-pregna-4,6-dien-20-yn-3-one acetate
• 19-Nor-17-alpha-pregna-4,6-dien-20-yn-3-one, 17-hydroxy-, acetate
• 17-alpha-Ethynyl-19-nor-delta(sup 4,6)-androstadiene-17-beta-ol-3-one-17-acetate
• 106765-04-2
• 3-Oxo-19-norpregna-4,6-dien-20-yn-17-yl acetate
• 19-NOR-17.ALPHA.-PREGNA-4,6-DIEN-20-YN-3-ONE, 17-HYDROXY-, ACETATE
• CP4TBM4VMG
• UNII-CP4TBM4VMG
• 6,7-Didehydronorethisterone Acetate
• A)-
• 19-NOrpregna-4,6-dien-20-yn-3-one, 17-(acetyloxy)-, (17
• AKOS032958263
• DTXSID00910110
• 17?-Acetoxy-19-nor-17?-pregna-4,6-dien-20-yn-3-one

• Inchi： 1S/C22H26O3/c1-4-22(25-14(2)23)12-10-20-19-7-5-15-13-16(24)6-8-17(15)18(19)9-11-21(20,22)3/h1,5,7,13,17-20H,6,8-12H2,2-3H3/t17-,18+,19+,20-,21-,22-/m0/s1
• InChI Key： DQSVONCNGQQILU-ZCPXKWAGSA-N
• SMILES： O(C(C)=O)[C@@]1(C#C)CC[C@H]2[C@@H]3C=CC4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 338.18800
• Monoisotopic Mass: 338.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 3

Experimental Properties

• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 177-178 ºC
• Boiling Point: 469.7°Cat760mmHg
• Flash Point: 204.6°C
• Refractive Index: 1.57
• Solubility: Insuluble (5.8E-3 g/L) (25 ºC),
• PSA: 43.37000
• LogP: 3.83930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters